Cas no 61603-69-8 (Propanethioic acid, 2-hydroxy-2-methyl-, S-methyl ester)

• Product Name: Propanethioic acid, 2-hydroxy-2-methyl-, S-methyl ester
• CAS No: 61603-69-8
• MF: C₅H₁₀O₂S
• MW: 134.196700572968
• CID: 473124
• PubChem ID: 12292169
• Update Time: 2025-04-19

Propanethioic acid, 2-hydroxy-2-methyl-, S-methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanethioic acid, 2-hydroxy-2-methyl-, S-methyl ester
• S-methyl 2-hydroxy-2-methylpropanethioate
• DTXSID40485074
• 61603-69-8

• Inchi： 1S/C5H10O2S/c1-5(2,7)4(6)8-3/h7H,1-3H3
• InChI Key： HRVRZADARGUTKY-UHFFFAOYSA-N
• SMILES： S(C)C(C(C)(C)O)=O

Computed Properties

• Exact Mass: 134.0402
• Monoisotopic Mass: 134.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols